1-{[2-(2,6-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid

• Molecular Formula: C17H16Cl2N2O3S
• Molecular Weight: 399.3 g/mol
• IUPAC Name: 1-[2-(2,6-dichlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H16Cl2N2O3S/c1-9-14(16(22)21-7-5-10(6-8-21)17(23)24)25-15(20-9)13-11(18)3-2-4-12(13)19/h2-4,10H,5-8H2,1H3,(H,23,24)
• InChI Key: VMNGQZUXNPWZLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(C=CC=C2Cl)Cl)C(=O)N3CCC(CC3)C(=O)O

Description

1-{[2-(2,6-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with a 2,6-dichlorophenyl group and a methyl group. The thiazole ring is linked via a carbonyl group to a piperidine moiety, which itself bears a carboxylic acid substituent at the 4-position. The 2,6-dichlorophenyl group is notable for its electron-withdrawing properties, which may influence binding interactions in biological systems .

Preparation Methods

Hantzsch Thiazole Synthesis

The 2-(2,6-dichlorophenyl)-4-methyl-1,3-thiazole fragment is synthesized via the Hantzsch thiazole synthesis, which involves cyclocondensation of a thiourea derivative with an α-halo ketone. For this compound:

• Thiourea precursor : 2,6-Dichlorophenylthiourea, prepared by reacting 2,6-dichloroaniline with thiophosgene.

• α-Halo ketone : 3-Bromo-2-butanone, introducing the methyl group at the thiazole’s 4-position.

Reaction conditions : Ethanol under reflux for 6–12 hours, yielding the thiazole ring with 85–90% efficiency.

Component	Role	Quantity	Conditions
2,6-Dichlorophenylthiourea	Reactant	1.0 equiv	Reflux in ethanol
3-Bromo-2-butanone	Reactant	1.1 equiv	80°C, 6–12 hours
Ethanol	Solvent	10 mL/g	–

Functionalization at the Thiazole 5-Position

The 5-position of the thiazole is functionalized to a carboxylic acid via:

• Formylation : Vilsmeier-Haack reaction using POCl₃ and DMF to introduce a formyl group.

• Oxidation : Treating the formyl group with KMnO₄ in acidic conditions to yield 2-(2,6-dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid.

Key data :

• Formylation yield : 70–75% (NMR confirmation of aldehyde proton at δ 10.2 ppm).

• Oxidation yield : 80–85% (HPLC purity >95%).

Derivatization of Piperidine-4-Carboxylic Acid

Protection of the Carboxylic Acid

To prevent side reactions during amide coupling, the piperidine-4-carboxylic acid’s carboxyl group is protected as a methyl ester:

• Reagents : Thionyl chloride (SOCl₂) for acid chloride formation, followed by methanol quenching.

• Conditions : 0°C to room temperature, 2 hours (yield: 95%).

Reaction scheme :

$$\text{Piperidine-4-carboxylic acid} \xrightarrow{\text{SOCl}_2} \text{Acid chloride} \xrightarrow{\text{MeOH}} \text{Methyl ester}$$

Alternative Protection Strategies

• Boc protection : Using di-tert-butyl dicarbonate in t-butanol/NaOH to protect the amine, though this is less relevant here as the amine is required for coupling.

Amide Bond Formation

Activation of the Thiazole Carboxylic Acid

The thiazole-5-carboxylic acid is converted to its acid chloride using oxalyl chloride:

• Conditions : Catalytic DMF in dichloromethane, 0°C to reflux, 2 hours (yield: 90%).

Coupling with Piperidine-4-Carboxylate

The methyl-protected piperidine-4-carboxylate reacts with the thiazole acid chloride under Schotten-Baumann conditions:

• Base : Triethylamine (TEA) in THF at 0°C.

• Yield : 75–80% (LC-MS confirmation).

Data table :

Parameter	Value
Molar ratio (acid chloride:piperidine)	1.2:1
Temperature	0°C → room temperature
Reaction time	4–6 hours

Deprotection of the Carboxyl Group

The methyl ester is hydrolyzed to the free carboxylic acid using:

• Conditions : 2N NaOH in THF/water (1:1), 50°C, 3 hours (yield: 90%).

• Purification : Acidification to pH 2–3 with HCl, followed by recrystallization from ethanol/water.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (DMSO-d₆): δ 1.6–1.8 (m, 4H, piperidine CH₂), 2.4 (s, 3H, thiazole-CH₃), 3.4–3.6 (m, 4H, piperidine N-CH₂), 7.5–7.7 (m, 3H, Ar-H).

• IR : 1720 cm⁻¹ (C=O ester), 1680 cm⁻¹ (amide C=O), 1600 cm⁻¹ (Ar C=C).

Purity Assessment

• HPLC : >99% purity (C18 column, acetonitrile/water gradient).

• Melting point : 144–146°C (decomp.).

Alternative Synthetic Routes

Solid-Phase Synthesis

A patent describes solid dispersions with carriers like microcrystalline cellulose (MCC) to enhance solubility, though this applies to formulations rather than synthesis.

Use of Coupling Agents

EDCl/HOBt-mediated coupling in DMF avoids acid chloride formation but requires stringent moisture control.

Challenges and Optimization

• Regioselectivity in thiazole synthesis : Ensuring 2,6-dichlorophenyl and methyl groups occupy correct positions via controlled stoichiometry.

• Amine protonation : Using excess base (TEA) during coupling to maintain amine nucleophilicity .

Chemical Reactions Analysis

Types of Reactions: 1-{[2-(2,6-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly employed

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

1-{[2-(2,6-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and potential therapeutic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-{[2-(2,6-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Dichlorophenyl Substitutions

Compound A : [(2,6-Dichlorophenyl)methoxy]carbonyl (2-6DCZ)

• Structure : A dichlorophenyl group linked to a methoxycarbonyl group.
• Key Differences: Lacks the thiazole-piperidine-carboxylic acid framework of the target compound.

Compound B : Etaconazole and Propiconazole (Agrochemicals)

• Structure : 1,2,4-Triazole derivatives with 2,4-dichlorophenyl and dioxolane substituents.
• Key Differences : The target compound’s 2,6-dichlorophenyl substitution (vs. 2,4-dichloro in these pesticides) and thiazole core may alter target selectivity. Etaconazole and propiconazole act as fungicides by inhibiting cytochrome P450 enzymes, whereas the carboxylic acid moiety in the target compound could confer distinct solubility or binding properties .

Compound C: 5-(2,6-Dichlorophenoxymethyl)thiophene-2-carboxylic Acid

• Structure: Thiophene ring substituted with a dichlorophenoxymethyl group and a carboxylic acid.
• Key Differences : Thiophene vs. thiazole core alters electronic properties. The absence of a piperidine-carbony linkage reduces conformational flexibility compared to the target compound .

Piperidine- and Thiazole-Containing Analogues

Compound D: 4-(1-((5-((2,6-Dimethylphenoxy)methyl)-3-isoxazolyl)carbonyl)-4-piperidinyl)pyridine

• Structure: Isoxazole-piperidine-pyridine hybrid with a 2,6-dimethylphenoxy group.
• Key Differences: Replacement of thiazole with isoxazole and dimethylphenoxy (vs. dichlorophenyl) reduces halogen-mediated hydrophobic interactions. The pyridine substituent may enhance basicity relative to the carboxylic acid in the target compound .

Compound E: 3-Phenyl-5-(2-piperidinoethyl)isoxazole

• Structure : Isoxazole with a piperidine-ethyl chain and phenyl group.

Comparative Data Table

Compound	Core Structure	Key Substituents	Functional Groups	Potential Applications
Target Compound	Thiazole	2,6-Dichlorophenyl, methyl	Piperidine-4-carboxylic acid	Medicinal chemistry (hypothetical)
2-6DCZ	Benzene	2,6-Dichlorophenyl, methoxycarbonyl	Methoxycarbonyl	Peptide synthesis
Etaconazole	1,2,4-Triazole	2,4-Dichlorophenyl, dioxolane	Ethyl, triazole	Fungicide
Compound C	Thiophene	2,6-Dichlorophenoxymethyl	Carboxylic acid	Agrochemicals (hypothetical)
Compound D	Isoxazole	2,6-Dimethylphenoxy, pyridine	Piperidine, carbonyl	Drug discovery (hypothetical)

Research Findings and Implications

• Electronic Effects: The 2,6-dichlorophenyl group in the target compound may enhance lipid solubility and membrane penetration compared to non-halogenated analogues .
• Acid-Base Properties : The piperidine-4-carboxylic acid group introduces pH-dependent ionization, which could influence bioavailability compared to neutral or ester-containing derivatives (e.g., 2-6DCZ) .

Biological Activity

1-{[2-(2,6-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid is a synthetic compound notable for its complex structure and potential therapeutic applications, particularly in oncology. This article delves into its biological activity, highlighting research findings, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a carboxylic acid group and a thiazole moiety. The presence of the 2,6-dichlorophenyl group and a methyl group on the thiazole enhances its chemical properties, which may significantly influence its biological activity.

Chemical Properties Table:

Property	Value
Molecular Formula	C17H16Cl2N2O3S
Molecular Weight	399.29 g/mol
Density	1.452 g/cm³ (predicted)
Boiling Point	633.1 °C (predicted)
pKa	4.23 (predicted)

Biological Activity

Research indicates that this compound exhibits significant biological activity, particularly as an inhibitor of specific kinases such as Aurora A kinase. This kinase is crucial for cell cycle regulation, and its inhibition can lead to reduced proliferation of cancer cells, positioning this compound as a candidate for anticancer therapies.

Anticancer Activity

In vitro studies have demonstrated that 1-{[2-(2,6-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid can effectively inhibit cancer cell lines. For instance:

• Cell Lines Tested : Jurkat cells and HT-29 cells.
• Mechanism of Action : The compound interacts with protein targets primarily through hydrophobic contacts and exhibits significant cytotoxicity at low concentrations.

Structure-Activity Relationship (SAR)

The SAR analysis of thiazole derivatives suggests that the presence of electronegative substituents like chlorine is essential for eliciting antiproliferative activity. The unique combination of the thiazole ring with the piperidine structure contributes to the compound's efficacy against cancer cell lines.

Case Studies

Several studies have explored the biological implications of this compound:

• Inhibition of Kinases : A study demonstrated that derivatives similar to this compound showed promising results in inhibiting Aurora A kinase, leading to decreased tumor growth in xenograft models.
• Cytotoxicity Assays : In vitro cytotoxicity assays indicated that the compound has an IC50 value comparable to standard chemotherapeutic agents like doxorubicin, suggesting its potential as an effective anticancer agent.
• Molecular Dynamics Simulations : These simulations revealed that the compound's binding affinity to target proteins is influenced by its structural components, particularly the thiazole moiety.

Q & A

Q. Optimization Strategies :

• Temperature Control : Maintain 0–5°C during acylation to minimize side reactions .
• pH Adjustment : Hydrolysis of ester intermediates (e.g., ethyl esters) to carboxylic acids requires precise pH control (pH 3–4) during acidification to precipitate the product .
• Catalytic Additives : Use DMAP or pyridine to enhance coupling efficiency.

Which analytical techniques are critical for confirming the structure and purity of this compound?

Q. Basic Characterization

NMR Spectroscopy :

• ¹H NMR : Peaks for the dichlorophenyl group (δ 7.3–7.5 ppm, aromatic protons), thiazole methyl (δ 2.4–2.6 ppm), and piperidine protons (δ 1.5–3.5 ppm) .
• ¹³C NMR : Confirm carbonyl (C=O) signals at ~170 ppm and thiazole carbons at ~150–160 ppm .

HPLC : Use reversed-phase C18 columns with mobile phases (e.g., methanol/water + 0.1% TFA) to assess purity (>95%) .

FT-IR : Detect carbonyl stretches (~1680–1730 cm⁻¹) and carboxylic acid O-H (~2500–3300 cm⁻¹) .

How does the substitution pattern on the thiazole ring (e.g., 2,6-dichlorophenyl vs. 4-fluorophenyl) influence the compound’s biological activity?

Q. Advanced Structure-Activity Relationship (SAR)

• Electron-Withdrawing Groups : The 2,6-dichlorophenyl group enhances metabolic stability and hydrophobic interactions with target proteins compared to 4-fluorophenyl derivatives .
• Steric Effects : Dichloro substitution may restrict rotational freedom, improving binding affinity to enzymes like carbonic anhydrase or kinases .
• Methodological Approach :
  • Compare IC₅₀ values of analogs in enzyme inhibition assays.
  • Use molecular docking to analyze binding poses with dichloro vs. fluoro substituents .

What strategies can resolve contradictions in reported biological activities of structurally analogous piperidine-4-carboxylic acid derivatives?

Q. Advanced Data Contradiction Analysis

Structural Variability : Differences in substituents (e.g., dichlorophenyl vs. chlorobenzyl) alter solubility and target engagement .

Assay Conditions : Standardize protocols (e.g., pH, temperature, cell lines) to minimize variability. For example, disc diffusion antibacterial assays require controlled agar concentration and inoculum size .

Meta-Analysis : Cross-reference datasets from multiple studies (e.g., PubChem, DSSTox) to identify trends in activity correlated with specific substituents .

What in vitro and in vivo models are appropriate for evaluating the pharmacological potential of this compound?

Q. Advanced Pharmacological Evaluation

In Vitro Models :

• Enzyme Inhibition : Carbonic anhydrase isoforms (e.g., hCA II/IX) using stopped-flow CO₂ hydration assays .
• Cell-Based Assays : Antiproliferative activity in cancer cell lines (e.g., MCF-7, HCT-116) via MTT assays .

In Vivo Models :

• Xenograft Studies : Tumor growth inhibition in nude mice with human cancer xenografts .
• Pharmacokinetics : Assess oral bioavailability and half-life in rodent plasma using LC-MS/MS .

How can molecular docking studies predict the interaction between this compound and target enzymes?

Q. Advanced Computational Methods

Protein Preparation : Retrieve crystal structures (e.g., PDB: 3D92 for carbonic anhydrase) and optimize protonation states using tools like AutoDock Tools.

Ligand Docking :

• Grid Generation : Focus on active-site residues (e.g., Zn²⁺ coordination site in carbonic anhydrase).
• Pose Scoring : Use scoring functions (e.g., Vina) to rank binding affinities. The dichlorophenyl group may form halogen bonds with Thr199/Glu106 residues .

Validation : Compare docking results with experimental IC₅₀ values to refine predictive models .